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Compound of Interest

Compound Name:
3-(4-Bromophenyl)pyrrolidine

hydrochloride

CAS No.: 1187931-39-0

Cat. No.: B1527769

Get Quote

Executive Directive
This guide defines the mandatory disposal workflow for 3-(4-Bromophenyl)pyrrolidine
hydrochloride. Due to the presence of both a halogenated aromatic ring and a hydrochloride

salt moiety, this compound presents specific challenges regarding incinerator compatibility and

environmental toxicity.

Immediate Safety Rule: Under no circumstances should this compound be disposed of via

sanitary sewer systems or combined with non-halogenated organic waste streams. The

generation of corrosive acid gases (HBr, HCl) and potential dioxins during improper combustion

requires strict segregation.

Chemical Profile & Hazard Identification
Effective disposal begins with accurate identification. This compound is a halogenated

pyrrolidine derivative, commonly used as a pharmaceutical intermediate.
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Property Data

Chemical Name 3-(4-Bromophenyl)pyrrolidine hydrochloride

CAS Number
1187931-39-0 (Free base related); Treat as

Halogenated Organic Salt

Molecular Formula C₁₀H₁₃BrClN

Molecular Weight 262.57 g/mol

Physical State Solid (White to off-white powder)

Primary Hazards
Acute Toxicity (Oral), Skin/Eye Irritation, Aquatic

Toxicity

Waste Class
Halogenated Organic Solid (Non-RCRA Listed,

Characteristic)

Scientific Rationale for Classification: The presence of the bromine atom on the phenyl ring

classifies this as Halogenated Waste. Standard incineration of halogenated organics without

specific flue-gas scrubbing can release hydrogen bromide (HBr) and hydrogen chloride (HCl),

which are highly corrosive and environmentally damaging. Furthermore, incomplete

combustion of aromatics with halogens can theoretically yield persistent organic pollutants

(POPs). Therefore, it must be routed to facilities equipped for High-Temperature Incineration

(HTI) with acid gas scrubbing.

Pre-Disposal Stabilization & Handling
Before entering the waste stream, the material must be stabilized to prevent accidental

exposure or reaction.

A. Solid Waste (Pure Substance)
Containment: Collect the solid in a screw-cap high-density polyethylene (HDPE) or glass jar.

Avoid metal containers due to the potential corrosivity of the hydrochloride salt if moisture is

introduced.

Segregation: Do not mix with oxidizers (e.g., permanganates, nitrates). The amine

functionality can react violently with strong oxidizers.
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B. Liquid Waste (Reaction Mixtures/Solutions)
Solvent Compatibility: If the compound is dissolved in a solvent (e.g., DCM, DMSO), the

waste stream is dictated by the solvent but must carry the "Halogenated" tag.

pH Check: If the solution is aqueous, verify pH. If pH < 2, it is classified as Corrosive (D002)

in addition to Toxic.

The Disposal Workflow
The following protocol ensures compliance with EPA 40 CFR regulations and Good Laboratory

Practice (GLP).

Step-by-Step Procedure
Personal Protective Equipment (PPE):

Hands: Double-glove with Nitrile (minimum 5 mil thickness).

Eyes: Chemical splash goggles.

Respiratory: If handling large quantities of dust, use a P100 particulate respirator or work

strictly within a fume hood.

Container Selection:

Use a dedicated waste container labeled "Halogenated Organic Solid" (for pure powder)

or "Halogenated Solvent Waste" (for solutions).

Why? Segregating halogenated waste reduces disposal costs and ensures the receiving

facility uses the correct incineration protocol.

Labeling (Critical Control Point):

The label must explicitly list:

"3-(4-Bromophenyl)pyrrolidine HCl"[1][2][3][4]

Hazard Checkboxes: [x] Toxic [x] Irritant
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Constituent Note: "Contains Bromine/Chlorine"[5]

Storage:

Store in a Satellite Accumulation Area (SAA) away from heat sources.

Ensure the cap is tightly sealed to prevent the hydrochloride salt from absorbing

atmospheric moisture (hygroscopic), which can lead to "caking" and container

degradation.

Decision Logic & Workflow Visualization
The following diagram illustrates the critical decision nodes for disposing of this compound.
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Figure 1: Decision matrix for segregating halogenated amine salts to ensure proper

downstream incineration.

Regulatory Compliance & Environmental Impact
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EPA Resource Conservation and Recovery Act (RCRA)
While 3-(4-Bromophenyl)pyrrolidine HCl is not explicitly listed on the RCRA "P" or "U" lists (40

CFR § 261.33), the generator is responsible for making a hazardous waste determination (40

CFR § 262.11).

Waste Characterization: Due to the halogen content, it should be treated as a hazardous

waste capable of generating toxic combustion byproducts.

Universal Waste Rule: This does not qualify as universal waste. It must be managed as fully

regulated hazardous waste.

Emergency Response (Spill Procedures)
In the event of a bench-top spill:

Evacuate the immediate area if dust is airborne.[6]

Don PPE (Gloves, Goggles, Lab Coat).

Contain: Cover the spill with a damp paper towel (to prevent dust) or an inert absorbent

(vermiculite) if liquid.

Clean: Scoop material into the "Halogenated Solid Waste" container.

Decontaminate: Wipe the surface with a mild soap solution; do not use bleach (sodium

hypochlorite) as it may react with the amine to form chloramines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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